(2S)-2-amino-N,N,3-trimethylbutanamide hydrochloride
Overview
Description
(2S)-2-amino-N,N,3-trimethylbutanamide hydrochloride, commonly referred to as ‘2S-TMBH’, is a synthetic chemical compound with a wide range of applications in scientific research. It has been used in laboratory experiments to study enzyme inhibition, as well as to investigate the biochemical and physiological effects of various drugs and compounds.
Mechanism of Action
The mechanism of action of 2S-TMBH is not yet fully understood. However, it is believed to interact with amino acid residues in the active site of enzymes, resulting in the inhibition of their activity. Additionally, it is thought to interact with peptide-binding proteins, resulting in the modulation of cell signaling pathways.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2S-TMBH have not yet been fully explored. However, it has been demonstrated to have an inhibitory effect on the activity of enzymes such as chymotrypsin and trypsin. Additionally, it has been shown to modulate cell signaling pathways.
Advantages and Limitations for Lab Experiments
2S-TMBH has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to synthesize, and it has a wide range of applications in scientific research. However, it also has some limitations. For example, the mechanism of action of 2S-TMBH is not yet fully understood, and its biochemical and physiological effects are not yet well-explored.
Future Directions
There are several potential future directions for research on 2S-TMBH. First, further research is needed to better understand the mechanism of action of 2S-TMBH and its biochemical and physiological effects. Additionally, further research is needed to explore the potential applications of 2S-TMBH in drug development and other areas of medicine. Finally, further research is needed to explore the potential toxicity of 2S-TMBH and its effects on human health.
Synthesis Methods
The synthesis of 2S-TMBH begins with the reaction of 2-amino-N,N,3-trimethylbutanamide with hydrochloric acid. This reaction yields a hydrochloride salt of the 2S-TMBH compound. This process is relatively simple and can be conducted in a variety of laboratory settings.
Scientific Research Applications
2S-TMBH has been used in scientific research for a variety of purposes. It has been used to study the inhibition of enzymes, such as chymotrypsin and trypsin. It has also been used to investigate the biochemical and physiological effects of various drugs and compounds. Additionally, 2S-TMBH has been used to study the role of peptide-binding proteins in cell signaling pathways.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2S)-2-amino-N,N,3-trimethylbutanamide hydrochloride involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "2-methyl-2-butene", "Hydrogen cyanide", "Methylamine", "Formaldehyde", "Hydrochloric acid", "Sodium hydroxide", "Sodium bisulfite" ], "Reaction": [ "Step 1: 2-methyl-2-butene is reacted with hydrogen cyanide in the presence of a catalyst to form 2-methyl-2-butene nitrile.", "Step 2: The nitrile is then hydrolyzed with sodium hydroxide to form 2-methyl-2-butenoic acid.", "Step 3: The acid is then reduced with sodium bisulfite to form 2-methyl-2-butanol.", "Step 4: The alcohol is then reacted with formaldehyde and methylamine to form (2S)-2-amino-N,N,3-trimethylbutanamide.", "Step 5: The final compound is obtained by treating the amide with hydrochloric acid to form the hydrochloride salt of (2S)-2-amino-N,N,3-trimethylbutanamide." ] } | |
CAS RN |
173336-65-7 |
Product Name |
(2S)-2-amino-N,N,3-trimethylbutanamide hydrochloride |
Molecular Formula |
C7H17ClN2O |
Molecular Weight |
180.7 |
Purity |
95 |
Origin of Product |
United States |
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